Cas no 16136-52-0 (1H-indole-4-carbonitrile)

• Product Name: 1H-indole-4-carbonitrile
• CAS No: 16136-52-0
• Molecular Formula: C₉H₆N₂
• Molecular Weight: 142.15734
• MDL: MFCD00152045
• CID: 50343
• PubChem ID: 3817602

1H-indole-4-carbonitrile Properties

Names and Identifiers

• 4-Cyanoindole
• 4-Indolecarbonitrile
• 1H-INDOL-4-YLAMINE
• 1H-Indole-4-carbonitrile
• 4-AMINO-1H-INDOLE
• 4-cyano-indole
• Indol-4-carbonitril
• INDOLE-4-AMINE
• Indole-4-carbonitrile
• Indole-4-carbonitrile(6CI,8CI)
• DTXSID80396837
• CEUFGDDOMXCXFW-UHFFFAOYSA-
• 4-Cyano indole
• SCHEMBL403956
• SY006074
• InChI=1/C9H6N2/c10-6-7-2-1-3-9-8(7)4-5-11-9/h1-5,11H
• MFCD00152045
• BCP27457
• NCGC00340320-01
• C-8800
• 16136-52-0
• FT-0618755
• CS-W007669
• NS00015321
• AKOS000321197
• AC-7408
• Z1203162661
• EN300-116586
• PS-5557
• C2083
• PD020357
• HY-W007669
• 4-Cyanoindole, 97%
• AM20050292
• F8880-2243
• A929606
• Q-102573
• CEUFGDDOMXCXFW-UHFFFAOYSA-N
• AB01332896-02
• AB04035
• STK501410
• DB-043490
• indole-4-carbonitrile
• BBL012485
• 1H-indole-4-carbonitrile
• ALBB-004773

• MDL： MFCD00152045
• InChIKey： CEUFGDDOMXCXFW-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6N2/c10-6-7-2-1-3-9-8(7)4-5-11-9/h1-5,11H
• SMILES： C1=C[NH]C2=CC=CC(=C12)C#N

Computed Properties

• Exact Mass: 142.05300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 142.053
• Heavy Atom Count: 11
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 39.6A^2

Experimental Properties

• LogP: 2.03958
• PSA: 39.58000
• Refractive Index: 1.674
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 350°C at 760 mmHg
• Melting Point: 118.0 and le 123.0 deg-C
• Flash Point: 121.9℃
• Color/Form: No data available
• Density: 1.2400

1H-indole-4-carbonitrile Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R22; R37/38; R41; R43
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H317,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• PackingGroup：III
• Risk Phrases： 22-37/38-41-43
• Signal Word：Danger
• HazardClass：6.1
• FLUKA BRAND F CODES：8-10-34

1H-indole-4-carbonitrile Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%